molecular formula C11H18O2 B8593777 1-(5-Methyl-2-furyl)-1-hexanol

1-(5-Methyl-2-furyl)-1-hexanol

Cat. No.: B8593777
M. Wt: 182.26 g/mol
InChI Key: JLQWTRXOCGXGBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Methyl-2-furyl)-1-hexanol is a branched-chain alcohol featuring a furan moiety (5-methyl-2-furyl) attached to a hexanol backbone. The furan ring may confer unique electronic and steric properties, influencing solubility, volatility, and reactivity compared to linear alcohols like 1-hexanol.

Properties

Molecular Formula

C11H18O2

Molecular Weight

182.26 g/mol

IUPAC Name

1-(5-methylfuran-2-yl)hexan-1-ol

InChI

InChI=1S/C11H18O2/c1-3-4-5-6-10(12)11-8-7-9(2)13-11/h7-8,10,12H,3-6H2,1-2H3

InChI Key

JLQWTRXOCGXGBL-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(C1=CC=C(O1)C)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

1-(5-Methyl-2-furyl)-1-hexanol can be compared to structurally related alcohols and furan derivatives:

Compound Structure Key Properties Biological/Chemical Relevance
1-Hexanol Linear C6 alcohol Boiling point: 157°C; slightly soluble in water . Used in solvents, flavors; exhibits antifungal activity (weak inhibition of F. solani) .
Dipropyl ether Isomer of 1-hexanol Lower boiling point (≈90°C) due to lack of H-bonding; similar water solubility . Industrial solvent; highlights role of H-bonding in physical properties .
1-Heptanol Linear C7 alcohol Higher molecular weight; lower volatility compared to 1-hexanol . Intermediate in surfactants and plasticizers.
Furan derivatives e.g., 1-(5-Methyl-2-furyl)-2-propanone Aromatic furan ring enhances stability and alters electronic properties . Furan moieties are common in flavor compounds (e.g., green/herbal notes in plants) .

Key Differences and Trends

However, its boiling point may be lower than 1-hexanol if H-bonding is disrupted by steric effects from the furan substituent .

Solubility: 1-Hexanol is slightly soluble in water (0.6 g/L at 20°C) due to its hydroxyl group . The hydrophobic furan ring in 1-(5-Methyl-2-furyl)-1-hexanol may further reduce water solubility compared to 1-hexanol.

Biological Activity: 1-Hexanol shows weak antifungal activity against Fusarium solani (SI = -0.56 at 400 mg/L) . The furan group in 1-(5-Methyl-2-furyl)-1-hexanol could modulate this activity, as furan derivatives are known for diverse bioactivities (e.g., antimicrobial, allelopathic) .

Sensory Contributions: Linear alcohols like 1-hexanol contribute green, herbal aromas in plants (e.g., Mesembryanthemum crystallinum) . The furan moiety may add roasted or caramel notes, as seen in other furan-containing flavor compounds .

Hypothetical Data Table (Inferred from Structural Analogues)

Property 1-(5-Methyl-2-furyl)-1-hexanol 1-Hexanol Dipropyl Ether
Molecular Weight (g/mol) ~168 (estimated) 102.18 102.18
Boiling Point (°C) ~140–150 (estimated) 157 ~90
Water Solubility <0.6 g/L (estimated) 0.6 g/L 1.1 g/L
Key Applications Flavor/fragrance, bioactivity Solvents, flavors Industrial solvent

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.